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Compound of Interest

Compound Name: 1-Phenyl-1-decanol

Cat. No.: B12290155

An In-depth Technical Guide to the Core Properties of 1-Phenyl-1-decanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Phenyl-1-decanol is a chiral alcohol of significant interest in synthetic organic chemistry.
Chiral alcohols are crucial intermediates and building blocks for the synthesis of a wide array of
fine chemicals, including pharmaceuticals and agrochemicals, where specific stereochemistry
is often essential for biological activity.[1] This technical guide provides a comprehensive
overview of the fundamental chemical and physical properties of 1-Phenyl-1-decanol, detailed
experimental protocols for its synthesis, and relevant safety information.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 1-Phenyl-1-
decanol and its common enantiomer, (S)-(-)-1-Phenyl-1-decanol. These properties are
essential for its handling, characterization, and application in a laboratory setting.
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Property Value Reference
Molecular Formula C16H260 [21[31[41[5]
Molecular Weight 234.38 g/mol [1112][3][5]
CAS Number 21078-95-5 (for 1-Phenyl-1- 2]

decanol)

112419-76-8 (for (S)-(-)-1-
Phenyl-1-decanol)

[11(3]5][6]

Appearance Clear colorless liquid [7]
Boiling Point 231 °C (448 °F) [8]
Melting Point 5-7°C(41-45°F) [8]
Density 0.829 g/cm3 at 25 °C (77 °F) [8]

Refractive Index (n20/D)

1.497

[6]

Flash Point >110 °C (>230 °F) [6]
- Insoluble in water. Soluble in

Solubility [7]
alcohol and ether.
MRZGGLIGGZHSBZ-

InChl Key [2]
UHFFFAOYSA-N

MRZGGLIGGZHSBZ-

INIZCTEOSA-N ((S)-

enantiomer)

[1]

Synthesis and Experimental Protocols

The enantioselective synthesis of chiral alcohols such as (S)-(-)-1-Phenyl-1-decanol is a key

focus in asymmetric synthesis.[1] A prevalent method is the asymmetric reduction of the

corresponding prochiral ketone, 1-phenyl-1-decanone.

Enantioselective Catalytic Reduction of 1-Phenyl-1-

decanone
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This protocol describes a general approach for the asymmetric reduction of 1-phenyldecanone
to yield (S)-(-)-1-Phenyl-1-decanol using a chiral catalyst.

Objective: To synthesize (S)-(-)-1-Phenyl-1-decanol with high enantiomeric excess.

Materials:

1-Phenyl-1-decanone (substrate)

o Chiral catalyst (e.g., a chiral nickel-phosphine complex or (2S)-DAIB)[1]

e Reducing agent (e.g., diethylzinc or a hydrogen source for hydrogenation)

¢ Anhydrous toluene (solvent)

e Dry ice/methanol bath

o Standard glassware for inert atmosphere reactions (Schlenk line, argon/nitrogen)
e Saturated aqueous ammonium chloride solution

e Anhydrous sodium sulfate

o Ether

2 M aqueous hydrochloric acid solution
Procedure:

e Reaction Setup: Under an inert atmosphere (argon or nitrogen), a solution of the chiral
catalyst (e.g., (2S)-DAIB) is prepared in anhydrous toluene in a flame-dried reaction flask.

» Addition of Reagents: The solution is cooled, and the reducing agent (e.g., diethylzinc) is
added, followed by stirring for a specified period.

e Substrate Addition: The reaction mixture is cooled to a low temperature (e.g., -78°C with a
dry ice-methanol bath), and a solution of 1-phenyl-1-decanone in anhydrous toluene is
added.
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» Reaction: The reaction is allowed to proceed at a controlled temperature (e.g., 0°C) for
several hours.

e Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous
ammonium chloride solution.[9]

e Workup: The resulting mixture is warmed to room temperature. The organic layer is
separated, and the aqueous layer is extracted with ether.[9]

 Purification: The combined organic layers are washed with water and brine, dried over
anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.[9]

« |solation: The crude product is purified by a suitable method, such as Kugelrohr distillation or

column chromatography, to yield the desired (S)-1-Phenyl-1-decanol.[9]

o Characterization: The final product is characterized by spectroscopic methods (e.g., NMR,
IR) and its enantiomeric excess is determined by chiral HPLC or GC.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 1-
Phenyl-1-decanol.

Workflow for the Synthesis of 1-Phenyl-1-decanol

Synthesis Workup & Purification
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Caption: General workflow for the synthesis of 1-Phenyl-1-decanol.

Safety and Handling
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1-Phenyl-1-decanol is a chemical that should be handled with appropriate safety precautions
in a laboratory setting.

e General Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing.
[10][11] Wash hands thoroughly after handling.[8][10]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection (safety goggles or face shield).[10][12]

» Fire Safety: Combustible liquid.[10] Keep away from heat, sparks, open flames, and other
ignition sources.[10][12] Use carbon dioxide, dry chemical, or foam for extinction.[10]

o First Aid:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[8][10]

o Skin Contact: Wash off immediately with plenty of soap and water.[12]

o Inhalation: Move to fresh air.[12]

o Ingestion: Do NOT induce vomiting. Get medical attention.[10]
o Storage: Store in a cool, well-ventilated place.[10] Keep containers tightly closed.[12]
» Disposal: Dispose of contents/container to an approved waste disposal plant.[10]

Conclusion

1-Phenyl-1-decanol is a valuable chiral building block in organic synthesis. Understanding its
fundamental properties, synthesis protocols, and safety measures is crucial for its effective and
safe utilization in research and development, particularly in the pharmaceutical and
agrochemical industries. The methodologies for its enantioselective synthesis are well-
established, allowing for the production of highly pure enantiomers essential for creating
stereochemically defined molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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